Cas no 115201-44-0 (1H-1,2,4-Triazole, 1-[[3-(trifluoromethyl)phenyl]methyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[[3-(trifluoromethyl)phenyl]methyl]-
• CAS No: 115201-44-0
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• CID: 3639402
• PubChem ID: 23274336
• Update Time: 2025-04-22

1H-1,2,4-Triazole, 1-[[3-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[[3-(trifluoromethyl)phenyl]methyl]-
• SCHEMBL8507241
• JHXSGWNCHWZAKL-UHFFFAOYSA-N
• 1-(3-(trifluoromethyl)benzyl)-1H-1,2,4-triazole
• 1,2,4-Triazole,1-(3-CF3-benzyl)-
• AKOS013122891
• 1-{[3-(trifluoromethyl)phenyl]methyl}-1H-1,2,4-triazole
• 115201-44-0
• DTXSID40876206
• DTXCID901014314
• 1-[3-(Trifluoromethyl)benzyl]-1H-1,2,4-triazole

• Inchi： 1S/C10H8F3N3/c11-10(12,13)9-3-1-2-8(4-9)5-16-7-14-6-15-16/h1-4,6-7H,5H2
• InChI Key： JHXSGWNCHWZAKL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C(F)(F)F)=C2)C=NC=N1

Computed Properties

• Exact Mass: 227.06703175Da
• Monoisotopic Mass: 227.06703175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų